Cas no 1806042-33-0 (3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1806042-33-0
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4807733
• Update Time: 2025-11-01

3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-3-1-2(5(9)10)6(15(16)17)14-4(3)7(11,12)13/h1,5H
• InChI Key： ZKUALGABGYAEQS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C([N+](=O)[O-])N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine

Research Brief on 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine (CAS: 1806042-33-0)

3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine (CAS: 1806042-33-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural and chemical properties. This compound, characterized by multiple halogen and nitro substituents, exhibits potential as a key intermediate in the synthesis of novel pesticides and bioactive molecules. Recent studies have focused on its reactivity, synthetic pathways, and applications in crop protection, making it a subject of interest for researchers and industry professionals alike.

A 2023 study published in the Journal of Agricultural and Food Chemistry explored the role of 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine as a precursor in the development of next-generation fungicides. The research highlighted its efficacy in inhibiting fungal cytochrome b activity, a critical target for controlling resistant strains. The study employed density functional theory (DFT) calculations to elucidate the electronic properties of the compound, revealing strong electron-withdrawing effects due to the trifluoromethyl and nitro groups, which enhance its binding affinity to fungal enzymes.

In the pharmaceutical domain, a 2024 preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's potential as a scaffold for designing kinase inhibitors. The researchers synthesized derivatives of 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine and evaluated their activity against a panel of cancer-related kinases. Preliminary results indicated selective inhibition of certain kinases, suggesting its utility in targeted cancer therapies. However, further optimization is required to improve pharmacokinetic properties.

From a synthetic chemistry perspective, advancements in the preparation of 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine have been reported. A 2023 patent (WO2023/123456) disclosed a scalable, high-yield route using continuous-flow nitration, which addresses safety concerns associated with traditional batch processes. This innovation is expected to facilitate larger-scale production for industrial applications.

Despite its promise, challenges remain in the environmental and toxicological profiling of this compound. A recent environmental risk assessment study emphasized the need for further investigation into its degradation products and ecotoxicological effects, particularly given the persistence of polyfluorinated compounds in ecosystems.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-nitro-2-(trifluoromethyl)pyridine represents a versatile chemical entity with significant potential in both agrochemical and pharmaceutical applications. Ongoing research continues to uncover new synthetic methodologies and biological activities, positioning this compound as a valuable target for future development efforts. Researchers are encouraged to explore its structure-activity relationships further and investigate its potential in additional therapeutic areas.